3-(2-chlorobenzyl)-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one

• Molecular Formula: C17H12ClN3O
• Molecular Weight: 309.7 g/mol
• IUPAC Name: 3-[(2-chlorophenyl)methyl]-5H-pyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C17H12ClN3O/c18-13-7-3-1-5-11(13)9-21-10-19-15-12-6-2-4-8-14(12)20-16(15)17(21)22/h1-8,10,20H,9H2
• InChI Key: VTHNYVMKFHDUIR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C=NC3=C(C2=O)NC4=CC=CC=C43)Cl

Description

3-(2-chlorobenzyl)-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one is a complex organic compound that belongs to the class of indole derivatives. Indole derivatives are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications . This compound, with its unique structure, has garnered interest in various fields of scientific research.

Preparation Methods

The synthesis of 3-(2-chlorobenzyl)-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one can be achieved through several methods. One efficient method involves the Claisen–Schmidt condensation reaction. This reaction can be carried out using 1,4-dioxane as a solvent and potassium hydroxide as a base at room temperature . Alternatively, the reaction can be conducted under solvent-free conditions, which is advantageous as it avoids the use of environmentally hazardous solvents and reduces costs .

Chemical Reactions Analysis

3-(2-chlorobenzyl)-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chlorobenzyl group, using reagents like sodium methoxide or potassium tert-butoxide.

Scientific Research Applications

Chemistry: The compound serves as a building block for the synthesis of more complex molecules and can be used in the development of new synthetic methodologies.

Biology: Indole derivatives, including this compound, have shown promise in biological studies due to their antiviral, anticancer, and antimicrobial activities.

Medicine: The compound’s unique structure makes it a candidate for drug development, particularly in the treatment of cancer and viral infections.

Industry: It can be used in the development of new materials and as a precursor for the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of 3-(2-chlorobenzyl)-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one involves its interaction with specific molecular targets and pathways. Indole derivatives are known to bind with high affinity to multiple receptors, which can lead to various biological effects . The compound may exert its effects through the modulation of enzyme activity, inhibition of cell proliferation, and induction of apoptosis in cancer cells .

Comparison with Similar Compounds

3-(2-chlorobenzyl)-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one can be compared with other indole derivatives such as:

1-(2-chlorobenzyl)-3-phenyl-1,3-dihydro-2H-indol-2-one:

5-chloro-3-(2-chlorobenzyl)-1H-indole: Another similar compound that has been studied for its antiproliferative activity.

The uniqueness of this compound lies in its specific structure, which imparts distinct chemical and biological properties, making it a valuable compound for further research and development.